Cas no 912947-80-9 (1-(But-3-yn-1-yl)piperidin-4-ol)

• Product Name: 1-(But-3-yn-1-yl)piperidin-4-ol
• CAS No: 912947-80-9
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5747669
• PubChem ID: 61687406
• Update Time: 2025-06-08

1-(But-3-yn-1-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• A1-34167
• AKOS010954141
• 912947-80-9
• EN300-1258177
• SCHEMBL4228127
• 1-(But-3-yn-1-yl)piperidin-4-ol
• CS-0354449

• Inchi： 1S/C9H15NO/c1-2-3-6-10-7-4-9(11)5-8-10/h1,9,11H,3-8H2
• InChI Key： NXLYPGKGCCBVFW-UHFFFAOYSA-N
• SMILES： OC1CCN(CCC#C)CC1

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-(But-3-yn-1-yl)piperidin-4-ol

Introduction to 1-(But-3-yn-1-yl)piperidin-4-ol (CAS No. 912947-80-9)

1-(But-3-yn-1-yl)piperidin-4-ol, with the CAS number 912947-80-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a butynyl group, making it a valuable building block for the synthesis of various bioactive molecules.

The chemical structure of 1-(But-3-yn-1-yl)piperidin-4-ol is defined by the presence of a piperidine ring, which is a six-membered nitrogen-containing heterocycle, and a butynyl group attached to the nitrogen atom at the 4-position. The hydroxyl group at the 4-position of the piperidine ring adds to its reactivity and potential for functionalization. These structural elements contribute to its diverse applications in drug discovery and development.

In recent years, 1-(But-3-yn-1-yl)piperidin-4-ol has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as an intermediate in the synthesis of compounds with neuroprotective properties. Research has shown that derivatives of this compound can exhibit significant neuroprotective effects, making them promising candidates for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Beyond neuroprotection, 1-(But-3-yn-1-yl)piperidin-4-ol has also been explored for its anti-inflammatory properties. Studies have demonstrated that certain derivatives of this compound can effectively inhibit inflammatory pathways, suggesting potential applications in the treatment of inflammatory disorders such as rheumatoid arthritis and multiple sclerosis.

The synthetic versatility of 1-(But-3-yn-1-yl)piperidin-4-ol is another factor contributing to its importance in medicinal chemistry. The presence of the butynyl group allows for facile functionalization through various chemical reactions, including copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. This "click chemistry" approach has been widely used to synthesize complex molecules with high efficiency and selectivity, making 1-(But-3-yn-1-yl)piperidin-4-ol an ideal starting material for combinatorial library synthesis.

In addition to its synthetic utility, 1-(But-3-yn-1-y l)piperidin -4 -ol has been investigated for its pharmacokinetic properties. Studies have shown that this compound exhibits favorable solubility and permeability characteristics, which are crucial for effective drug delivery. These properties make it an attractive candidate for further optimization and development into therapeutic agents.

The safety profile of 1-(But -3 -y n -1 -y l )pi pe ri di n -4 -o l has also been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile further supports its potential as a lead compound for drug development.

In conclusion, 1-(But -3 -y n -1 -y l )pi pe ri di n -4 -o l (CAS No . 9 12 9 47 -8 0 -9) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic versatility, and potential therapeutic benefits make it an important molecule to consider in drug discovery efforts. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing the field of chemical biology and drug development.